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Compound of Interest

Compound Name: SIS17

Cat. No.: B1146710 Get Quote

SIS17 Technical Support Center
Welcome to the SIS17 Technical Support Center. This resource is designed for researchers,

scientists, and drug development professionals to provide guidance on the solubility of SIS17
and to troubleshoot common issues encountered during in vitro and in vivo experiments.

Frequently Asked Questions (FAQs)
Q1: What is SIS17 and what is its mechanism of action?

A1: SIS17 is a potent and selective inhibitor of histone deacetylase 11 (HDAC11).[1][2][3] Its

mechanism of action involves the inhibition of the demyristoylation of serine hydroxymethyl

transferase 2 (SHMT2), a known substrate of HDAC11.[1][2][3][4] This activity makes SIS17 a

valuable tool for studying the biological functions of HDAC11 and for potential therapeutic

development in areas such as cancer and immunology.[4]

Q2: What is the primary solvent for dissolving SIS17?

A2: The primary and recommended solvent for dissolving SIS17 is dimethyl sulfoxide (DMSO).

[1][2] It is advisable to prepare a high-concentration stock solution in DMSO, which can then be

further diluted into aqueous buffers or cell culture media for experiments.

Q3: My SIS17 solution is precipitating after dilution into my aqueous cell culture medium. What

could be the cause and how can I prevent this?
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A3: Precipitation upon dilution of a DMSO stock solution into aqueous media is a common

issue for hydrophobic compounds like SIS17.[5] This typically occurs when the concentration of

SIS17 exceeds its solubility limit in the final aqueous environment.

To prevent precipitation, consider the following troubleshooting steps:

Lower the final concentration: The working concentration of SIS17 in your experiment might

be too high. It is recommended to perform a dose-response experiment to determine the

optimal, non-precipitating concentration.

Pre-warm the media: Adding a concentrated stock solution to cold media can decrease the

compound's solubility.[5] Always use media pre-warmed to 37°C.

Optimize the dilution process: Add the SIS17 DMSO stock solution dropwise to the pre-

warmed media while gently vortexing or swirling.[5] This facilitates rapid mixing and prevents

localized high concentrations that can lead to precipitation.

Reduce the final DMSO concentration: While DMSO is necessary to dissolve SIS17, high

final concentrations can be toxic to cells. Aim to keep the final DMSO concentration in your

cell culture medium below 0.5%, and ideally below 0.1%.[5]

Use a surfactant: For particularly challenging solubility issues, the use of a biocompatible

surfactant at a low concentration might help to maintain SIS17 in solution.

Q4: How should I store SIS17 stock solutions?

A4: SIS17 powder should be stored at -20°C for long-term stability (up to 3 years).[2] Once

dissolved in a solvent like DMSO, the stock solution should be stored at -80°C for up to one

year.[2] It is recommended to aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles.[2] Some suppliers suggest that the compound is unstable in solution and

should be freshly prepared.[1]

Troubleshooting Guide: In Vitro Solubility
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Issue Possible Cause Recommended Solution

Precipitation upon initial

dissolution in DMSO

Insufficient solvent or low-

quality DMSO.

Use a sufficient volume of

high-purity, anhydrous DMSO.

Gentle warming (37°C) and

vortexing can aid dissolution.

[6]

Cloudiness or precipitate after

dilution in cell culture media

The compound's solubility limit

in the aqueous medium is

exceeded.[5]

Pre-warm the media to 37°C.

Add the DMSO stock solution

slowly while mixing.[5]

Consider lowering the final

concentration of SIS17.

Precipitation observed over

time in the incubator

The compound is

supersaturated and

thermodynamically unstable in

the aqueous environment.[6]

Interactions with media

components.[7][8]

Prepare fresh dilutions

immediately before use. Test

different types of basal media

to see if the issue is media-

specific.[8]

Inconsistent experimental

results

Degradation of the compound

in solution or precipitation

affecting the active

concentration.

Prepare fresh working

solutions for each experiment.

Visually inspect for any

precipitation before adding to

cells.

Data Presentation: SIS17 Solubility
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Reference

DMSO 125 340.97 [2]

DMSO 100 272.78 [1]

DMSO 73 199.12 [2]

Ethanol 18 49.09 [2]

Water Insoluble Insoluble [2]

Note: Solubility can vary between batches. It is recommended to perform a solubility test for

your specific batch.

Experimental Protocols
Protocol 1: Preparation of a 10 mM SIS17 Stock Solution
in DMSO
Materials:

SIS17 powder

High-purity, sterile DMSO

Procedure:

Allow the SIS17 vial to equilibrate to room temperature before opening.

Calculate the required amount of DMSO to achieve a 10 mM concentration based on the

molecular weight of SIS17 (366.6 g/mol ). For example, to prepare 1 mL of a 10 mM stock

solution, dissolve 0.3666 mg of SIS17 in 1 mL of DMSO.

Add the calculated volume of DMSO to the vial of SIS17 powder.
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Vortex the solution for 1-2 minutes until the powder is completely dissolved and the solution

is clear. Gentle warming in a 37°C water bath for 5-10 minutes can be used to aid

dissolution.[6]

Visually inspect the solution to ensure there are no visible particles.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -80°C.

Protocol 2: Preparation of SIS17 Working Solution for
Cell-Based Assays
Materials:

10 mM SIS17 stock solution in DMSO

Pre-warmed (37°C) sterile cell culture medium

Procedure:

Thaw an aliquot of the 10 mM SIS17 DMSO stock solution at room temperature.

Determine the final desired concentration of SIS17 for your experiment.

Perform a serial dilution of the DMSO stock in pre-warmed media to reach the final

concentration. For example, to achieve a 10 µM final concentration from a 10 mM stock, you

can perform a 1:100 dilution followed by a 1:10 dilution in pre-warmed media.

When adding the SIS17 stock to the media, add it dropwise while gently swirling or vortexing

the media to ensure rapid and uniform mixing.[5]

Visually inspect the final working solution to ensure there is no precipitate before adding it to

your cells.

Important: Prepare a vehicle control with the same final concentration of DMSO in the

medium to account for any solvent effects on the cells.
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Caption: Mechanism of SIS17 in inhibiting HDAC11-mediated demyristoylation of SHMT2.
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Caption: Recommended workflow for the preparation of SIS17 working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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